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Cat. No.: B1228398
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Organic-inorganic hybrid perovskites have emerged as a class of materials with remarkable

optoelectronic properties, finding applications in solar cells, LEDs, and photodetectors. Within

this family, two-dimensional (2D) Ruddlesden-Popper perovskites, formed by introducing bulky

organic cations, offer enhanced environmental stability compared to their 3D counterparts. This

technical guide focuses on the crystal structure of perovskites incorporating butylamine

hydrobromide, with a particular emphasis on providing a detailed crystallographic and synthetic

overview.

Due to a lack of specific crystallographic data for tert-butylamine lead bromide perovskites in

the published literature, this guide will utilize the closely related and well-characterized n-

butylamine lead bromide perovskite, (C₄H₉NH₃)₂PbBr₄, as a representative model. The

structural principles and synthetic methodologies are largely transferable and provide a strong

foundation for understanding this class of materials.
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Crystal Structure
The crystal structure of (n-C₄H₉NH₃)₂PbBr₄ is a layered perovskite. It consists of inorganic

layers of corner-sharing PbBr₆ octahedra separated by bilayers of organic n-butylammonium

cations. This structure is characterized by an orthorhombic crystal system at room temperature.

Crystallographic Data
The following table summarizes the key crystallographic parameters for (n-C₄H₉NH₃)₂PbBr₄

determined by single-crystal X-ray diffraction at room temperature (298 K).

Parameter Value Reference

Chemical Formula (C₄H₉NH₃)₂PbBr₄ [1]

Crystal System Orthorhombic [1]

Space Group Pbca [1]

Lattice Parameter a 8.3343 (±0.0003) Å [1]

Lattice Parameter b 8.2225 (±0.0004) Å [1]

Lattice Parameter c 27.6171 (±0.0015) Å [1]

Cell Angles (α, β, γ) 90°, 90°, 90° [1]

Unit Cell Volume 1892.8(1) Å³

Z (Formula units/cell) 4

Experimental Protocols
Synthesis of (n-C₄H₉NH₃)₂PbBr₄ Single Crystals
This protocol describes a solution-based method for the growth of high-quality single crystals of

(n-C₄H₉NH₃)₂PbBr₄.

Materials:

Lead(II) bromide (PbBr₂), 99.999%
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n-Butylamine (C₄H₉NH₂), 99.5%

Hydrobromic acid (HBr), 48 wt. % in water

Ethanol, absolute

Diethyl ether

Procedure:

Preparation of n-butylammonium bromide ((C₄H₉NH₃)Br):

1. Slowly add n-butylamine to a stirred solution of hydrobromic acid in an ice bath. The molar

ratio should be approximately 1:1.2 (amine:acid).

2. Continue stirring for 2 hours.

3. Remove the solvent using a rotary evaporator.

4. Wash the resulting white precipitate with diethyl ether.

5. Recrystallize the product from ethanol.

6. Dry the purified (C₄H₉NH₃)Br salt in a vacuum oven at 60 °C for 24 hours.

Synthesis of (n-C₄H₉NH₃)₂PbBr₄ Single Crystals:

1. Dissolve PbBr₂ and the synthesized (C₄H₉NH₃)Br in a 1:2 molar ratio in a concentrated

aqueous solution of HBr.

2. Heat the solution to approximately 100 °C with constant stirring until all solids are

completely dissolved.

3. Slowly cool the solution to room temperature at a rate of 1-5 °C per hour.

4. Plate-like, colorless single crystals will precipitate from the solution.

5. Isolate the crystals by suction filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Wash the crystals with a small amount of cold ethanol.

7. Dry the crystals under vacuum for 12 hours.

Characterization
Single-Crystal X-ray Diffraction (SCXRD):

The crystal structure of the grown crystals is determined using a single-crystal X-ray

diffractometer. A suitable crystal is mounted on a goniometer head. Data is typically collected at

room temperature using Mo Kα radiation (λ = 0.71073 Å). The collected diffraction data is then

used to solve and refine the crystal structure, yielding the lattice parameters, space group, and

atomic positions.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2D butylamine lead

bromide perovskites.
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Caption: Synthesis workflow for (n-C₄H₉NH₃)₂PbBr₄ single crystals.

Structure-Property Relationship
The layered structure of butylamine lead bromide perovskites, induced by the bulky

butylammonium cation, leads to quantum confinement effects. This results in a larger bandgap

and higher exciton binding energy compared to 3D lead bromide perovskites. The organic

layers also provide a hydrophobic barrier, which significantly enhances the material's

resistance to moisture, a critical factor for the long-term stability of perovskite-based devices.
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The steric hindrance provided by the tert-butyl group, although making crystallization potentially

more challenging, is also explored as a strategy to passivate perovskite surfaces and improve

the stability of 3D perovskite solar cells.[2][3]

Conclusion
This technical guide has provided a comprehensive overview of the crystal structure and

synthesis of butylamine lead bromide perovskites, using the n-butylammonium analogue as a

detailed example. The provided crystallographic data, experimental protocols, and synthesis

workflow offer a valuable resource for researchers and scientists working in the fields of

materials science, optoelectronics, and drug development where perovskite materials are of

interest. The principles outlined here can be extended to the investigation of related 2D hybrid

perovskite systems, including those with the tert-butylammonium cation, to explore new

materials with tailored properties for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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